Cas no 203067-01-0 (Benzoic acid,2-fluoro-4-(pentyloxy)-)

• Product Name: Benzoic acid,2-fluoro-4-(pentyloxy)-
• CAS No: 203067-01-0
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 253683
• PubChem ID: 2774677
• Update Time: 2025-04-19

Benzoic acid,2-fluoro-4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-fluoro-4-(pentyloxy)-
• 2-Fluoro-4-n-pentyloxybenzoic acid
• 2-fluoro-4-pentoxybenzoic acid
• 2-Fluoro-4-pentyloxybenzoic acid
• PC8228
• 2-FLUORO-4-N-PENTYLOXYBENZOICACID
• DTXSID90379171
• 203067-01-0
• 2-fluoro-4-(pentyloxy)benzoic acid
• AKOS025117137

• Inchi： 1S/C12H15FO3/c1-2-3-4-7-16-9-5-6-10(12(14)15)11(13)8-9/h5-6,8H,2-4,7H2,1H3,(H,14,15)
• InChI Key： HDWVTRAEBOSRSY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)OCCCCC

Computed Properties

• Exact Mass: 226.10100
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.09290

Benzoic acid,2-fluoro-4-(pentyloxy)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38